![molecular formula C21H20N4O2S B2394421 N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylbenzo[d]thiazole-6-carboxamide CAS No. 1798461-29-6](/img/structure/B2394421.png)
N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylbenzo[d]thiazole-6-carboxamide
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Description
N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylbenzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Applications
Research indicates that benzothiazole derivatives exhibit promising antibacterial activity. For instance, novel analogs incorporating the benzothiazole nucleus have demonstrated significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis without cytotoxic effects on mammalian cells. These findings suggest potential applications in developing new antibacterial agents (Palkar et al., 2017).
Synthesis and Chemical Analysis
The synthesis and characterization of novel benzothiazole derivatives through methods like microwave-assisted synthesis offer operational simplicity and environmental benefits. Such studies contribute to the development of new compounds with potential applications in medicinal chemistry and materials science (Bhoi et al., 2016).
Environmental Remediation
Compounds incorporating benzothiazole and related structures have been explored for environmental applications, such as the removal of heavy metals from industrial wastes. Novel magnetic nanoadsorbents based on these structures have shown high adsorption capacities for metals like Zn2+ and Cd2+, highlighting their potential for pollution control and remediation (Zargoosh et al., 2015).
Catalysis and Material Science
Research into benzothiazole derivatives also extends into catalysis and material science. The design and synthesis of new compounds have led to the discovery of materials with unique properties, such as supramolecular gelators that exhibit specific behaviors influenced by methyl functionality and S⋯O interactions (Yadav & Ballabh, 2020). These materials have potential applications in drug delivery systems and the development of novel catalytic agents.
Properties
IUPAC Name |
N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-2-methyl-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O2S/c1-13-23-17-9-8-14(11-19(17)28-13)20(26)22-12-15-5-4-10-25(15)21-24-16-6-2-3-7-18(16)27-21/h2-3,6-9,11,15H,4-5,10,12H2,1H3,(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QILWLEVFEUNMJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3CCCN3C4=NC5=CC=CC=C5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.